Cas no 1524232-16-3 (N-3-(dimethylamino)propyl-N-methylhydroxylamine)

• Product Name: N-3-(dimethylamino)propyl-N-methylhydroxylamine
• CAS No: 1524232-16-3
• MF: C₆H₁₆N₂O
• MW: 132.204041481018
• CID: 5961210
• PubChem ID: 18952704
• Update Time: 2025-05-20

N-3-(dimethylamino)propyl-N-methylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• N-3-(dimethylamino)propyl-N-methylhydroxylamine
• N-[3-(dimethylamino)propyl]-N-methylhydroxylamine
• EN300-1768793
• 1524232-16-3
• SCHEMBL9417385

• Inchi： 1S/C6H16N2O/c1-7(2)5-4-6-8(3)9/h9H,4-6H2,1-3H3
• InChI Key： UHHXXEBFPVDGAP-UHFFFAOYSA-N
• SMILES： ON(C)CCCN(C)C

Computed Properties

• Exact Mass: 132.126263138g/mol
• Monoisotopic Mass: 132.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 66.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 26.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on N-3-(dimethylamino)propyl-N-methylhydroxylamine

Comprehensive Overview of N-3-(dimethylamino)propyl-N-methylhydroxylamine (CAS No. 1524232-16-3)

N-3-(dimethylamino)propyl-N-methylhydroxylamine (CAS No. 1524232-16-3) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research, chemical synthesis, and material science. This compound, characterized by its unique hydroxylamine and dimethylamino functional groups, serves as a versatile intermediate in the synthesis of complex molecules. Its molecular structure, which includes a propyl linker, enhances its reactivity and applicability in various chemical reactions, making it a valuable asset in modern laboratories.

One of the most compelling aspects of N-3-(dimethylamino)propyl-N-methylhydroxylamine is its role in the development of novel pharmaceutical agents. Researchers have explored its potential in creating bioactive molecules that target specific enzymes or receptors. The compound's ability to act as a chelating agent or a ligand in metal-catalyzed reactions further broadens its utility. In recent years, the demand for such high-purity intermediates has surged, driven by advancements in drug discovery and precision medicine.

From an industrial perspective, CAS No. 1524232-16-3 is often utilized in the production of specialty chemicals and advanced materials. Its compatibility with polymer chemistry has led to its incorporation into smart materials and nanotechnology applications. For instance, it has been employed in the synthesis of functionalized polymers that exhibit stimuli-responsive behavior, a topic of great interest in materials science. This aligns with the growing trend of sustainable chemistry, where researchers seek eco-friendly alternatives for industrial processes.

The synthesis and handling of N-3-(dimethylamino)propyl-N-methylhydroxylamine require meticulous attention to detail. Laboratories often prioritize high-yield synthesis protocols to ensure cost-effectiveness and scalability. Analytical techniques such as NMR spectroscopy and mass spectrometry are routinely employed to verify the compound's purity and structural integrity. These practices are critical for maintaining the compound's efficacy in research and development settings.

In the context of scientific innovation, CAS No. 1524232-16-3 has been featured in numerous peer-reviewed studies exploring its mechanistic pathways and applications. For example, its role in cascade reactions and multi-component syntheses has been extensively documented. Such studies highlight the compound's potential to streamline complex chemical transformations, reducing the need for toxic reagents and minimizing waste generation—a key concern in green chemistry initiatives.

Another area of interest is the compound's stability under various conditions. Researchers have investigated its thermal degradation profile and solubility characteristics to optimize its use in different solvents and reaction environments. These findings are particularly relevant for industries focusing on process optimization and scale-up production. Moreover, the compound's compatibility with aqueous and organic media makes it a flexible choice for diverse applications.

The growing popularity of N-3-(dimethylamino)propyl-N-methylhydroxylamine can also be attributed to its alignment with cutting-edge research trends. For instance, its potential in bioconjugation chemistry has opened doors for developing targeted drug delivery systems. This resonates with the current focus on personalized therapeutics and nanomedicine, where precise molecular interactions are paramount. As such, the compound is increasingly featured in grant proposals and collaborative research projects.

In summary, N-3-(dimethylamino)propyl-N-methylhydroxylamine (CAS No. 1524232-16-3) stands out as a multifaceted compound with broad-ranging applications. Its significance in pharmaceutical synthesis, material science, and green chemistry underscores its value to the scientific community. As research continues to uncover new possibilities, this compound is poised to remain a cornerstone of innovative chemical solutions.